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Agilent 8697 Headspace Sampler: Technical
Support Center
Welcome to the Technical Support Center for the Agilent 8697 Headspace Sampler. This

resource provides troubleshooting guidance and answers to frequently asked questions to help

you resolve issues and ensure high-quality, reproducible results in your laboratory.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
This section addresses specific issues you may encounter during your experiments. Follow the

guides to diagnose and resolve common problems.

Issue 1: Poor Peak Area Reproducibility
Q: My peak areas are not repeatable between injections. What are the potential causes and

how can I fix this?

A: Poor peak area reproducibility is often caused by inconsistencies in the amount of sample

reaching the detector.[1] This can stem from several factors, from sample preparation to

hardware issues.

Troubleshooting Steps:
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Verify Sample Preparation: Inconsistent sample preparation techniques, including improper

vial cap sealing, are a primary source of variability.[1] Ensure that your vial crimping is

consistent and creates a proper seal. A visual check can help identify poorly crimped vials.[2]

For a more robust verification, use the built-in User Vial Leak Test.[2]

Check for Leaks: Leaks anywhere in the sample path can lead to sample loss and poor

reproducibility. The 8697 is equipped with automated diagnostic tests to help identify leaks.

[1]

Enable Dynamic Leak Checking: This feature verifies that each sample vial is leak-free

before analysis.[1]

Run Diagnostic Leak Tests: Access the diagnostic tests through the GC touchscreen or

browser interface (Diagnostics > Diagnostic Tests > Headspace).[1] Key tests include:

HS Leak and Restriction Test

Transfer Line Leak and Restriction Test

Crossport Leak Test

Evaluate Method Parameters: Suboptimal method parameters can prevent the sample from

reaching equilibrium, leading to inconsistent results.

Equilibration Time and Temperature: For the best reproducibility, the analytes in the

sample and the headspace must reach static equilibrium.[1][3] Consider increasing the

equilibration time or temperature.[1][3]

Vial Shaking: Shaking the sample can help to reduce equilibration time.[1][4]

Vial Pressurization: The vial pressurization setpoint should be higher than the pressure

that develops in the vial during equilibration to prevent sample venting.[1][2] The gas

delivery pressure to the headspace sampler should be at least 138 kPa (20 psi) greater

than the highest desired vial pressurization setpoint.[1]

Isolate the Problem (HS vs. GC): It's crucial to determine if the issue lies with the headspace

sampler or the gas chromatograph.
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If possible, use an automatic liquid sampler (ALS) to inject a known standard directly into

the GC inlet.[1]

If the area count reproducibility is acceptable with the ALS, the problem is likely with the

headspace sampler.[1]

If the reproducibility is still poor, the issue is likely within the GC system.[1] Refer to the

GC's troubleshooting documentation.[1]
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Caption: Troubleshooting workflow for poor peak area reproducibility.

Issue 2: Retention Time Shifts
Q: I am observing inconsistent retention times for my peaks. What could be causing this?

A: Retention time shifts are typically indicative of a problem with the gas chromatograph (GC)

or leaks in the system.[1]

Troubleshooting Steps:

Check the GC System: Many causes of retention time variability originate from the GC itself.

[1]

Inlet Leaks: Check for leaks at the inlet, particularly the septum.[1]

Gas Supply: Ensure the gas supply pressure is stable and correct.[1]
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Liner: Verify that the correct type of inlet liner is being used.[1]

GC Stabilization: Allow the GC to fully stabilize before starting a sequence ("first run

effects").[1]

Perform Headspace Leak Checks: Leaks in the headspace sampler's flow path can also lead

to retention time shifts.[1]

Transfer Line: Check for leaks in the transfer line connection to the GC inlet. Run the

Transfer Line Leak and Restriction Test.[1]

Sampling System: Check for leaks in the sample probe, six-port valve, and associated

lines and fittings. Run the HS Leak and Restriction Test and the Crossport Leak Test.[1]

Vial Leaks: Enable dynamic leak checking to ensure each vial is properly sealed.[1]

Review Logs: The instrument logs can provide valuable clues.

Check the HS event log, sequence log, and status displays for any messages or

deviations.[1]

Logical Relationship for Investigating Retention Time Shifts

Start:
Inconsistent

Retention Times

Investigate GC System:
- Inlet Leaks (Septum)
- Gas Supply Pressure

- Liner Type
- System Stabilization

Perform HS Leak Checks:
- Transfer Line

- Sampling System
- Enable Dynamic Vial Check

Review Instrument Logs:
- Event Log

- Sequence Log
- Status Displays

Problem Identified
and Resolved

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.agilent.com/cs/library/troubleshootingguide/public/troubleshooting-headspace-sampler-8697-g4511-90006-en-agilent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Key areas to investigate for retention time shifts.

Issue 3: No Peaks or Very Small Peaks
Q: My chromatogram shows no peaks, or the peaks are significantly smaller than expected.

What should I check?

A: The absence of peaks or a dramatic decrease in sensitivity can be caused by a variety of

issues, ranging from simple setup errors to hardware malfunctions.

Troubleshooting Steps:

Confirm Valve Operation: Ensure the six-port valve is rotating correctly.[1]

Check for Leaks or Blockages: A major leak or a blockage in the flow path can prevent the

sample from reaching the GC.

Run the automated HS Leak and Restriction Test and the Transfer Line Leak and

Restriction Test.[1]

If these tests pass, run the Crossport Leak Check.[1]

Verify Method Parameters:

Vial Pressurization: Ensure the vial pressurization setting is adequate. If it's lower than the

pressure developed during equilibration, the sample will be vented.[1]

Sample Loop Size: Check that the configured sample loop size is correct. If the configured

size is smaller than the actual loop, peak areas may be reduced.[1]

Isolate the Problem (HS vs. GC): As with reproducibility issues, it's important to determine

the source of the problem.

Inject a standard directly into the GC using an ALS. If peaks are observed, the issue is

with the headspace sampler.[1] If no peaks are seen, the problem lies with the GC.[1]
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Check Gas Supplies and Traps: Ensure that gas supplies are turned on and at the correct

pressure.[1] Also, check that all gas traps are in good condition.[1]

Signaling Pathway for "No Peaks" Diagnosis
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Caption: Diagnostic pathway for troubleshooting absent or small peaks.
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Quantitative Data Summary
For optimal performance and reproducibility, adhere to the manufacturer's specifications.

Parameter Agilent 8697 Specification
Common Troubleshooting
Check

Typical Area Repeatability <0.7% RSD
Run replicates of a known

standard to verify performance.

Typical Carryover <0.0001%

If carryover is suspected, run a

blank after a high

concentration sample.

Vial Pressurization Gas -

Delivery pressure should be

138 kPa (20 psi) above the

highest setpoint.[1]

Temperature Zones
Oven, Valve/Loop, Transfer

Line

Setpoint increments of 1°C,

with 0.1°C resolution for actual

temperatures.[4]

Note: Performance specifications are based on the analysis of ethanol (RSD) and DMSO in

water (carryover) using an 8890 GC with EPC (split) and an Agilent data system. Results may

vary with other samples and conditions.[4]

Experimental Protocols
Protocol 1: Performing a System Leak Check
This protocol outlines the steps to use the integrated diagnostic tests to check for leaks in the

Agilent 8697 Headspace Sampler.

Methodology:

Access Diagnostics: On the GC touchscreen or browser interface, navigate to Diagnostics >

Diagnostic Tests > Headspace.[1]

Select Test: Choose the desired leak test:
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HS Leak and Restriction Test: This tests the vial pressurization gas lines, sample probe,

vent line, sample loop, and six-port valve.[1]

Transfer Line Leak and Restriction Test: This checks for leaks in the transfer line and its

connection to the GC inlet.[1]

Crossport Leak Test: This sequentially checks for leaks across the six-port valve.[1]

Follow On-Screen Instructions: The system will provide step-by-step guidance to perform the

test. This may include installing a leak test vial or other specific hardware.

Review Results: After the test is complete, the system will provide a pass/fail result. If a test

fails, carefully check all fittings and connections in the indicated area.

Protocol 2: Isolating the Source of Poor Reproducibility
(HS vs. GC)
This protocol helps determine whether poor reproducibility originates from the headspace

sampler or the gas chromatograph.

Methodology:

Prepare a Standard: Prepare a reliable internal or calibration standard suitable for direct

liquid injection.

Install an ALS: If available, mount an automatic liquid sampler (ALS) over the GC inlet.[1]

Create a GC Method: Develop a GC method for the direct injection of the standard.

Run Replicate Injections: Perform a sequence of replicate injections of the standard using

the ALS.[1]

Analyze Results:

Calculate the relative standard deviation (RSD) of the peak areas from the replicate

injections.
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If RSD is acceptable: The GC is performing correctly, and the source of the poor

reproducibility is likely the Agilent 8697 Headspace Sampler.[1] Proceed with

troubleshooting the headspace sampler.

If RSD is unacceptable: The problem lies within the GC system (e.g., inlet, column,

detector).[1] Consult the GC's troubleshooting guide.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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